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Compound of Interest

Compound Name:
2-Bromo-1-(3,4-

dichlorophenyl)ethanone

Cat. No.: B105186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-2',4'-dichloroacetophenone, with the chemical formula C8H5BrCl2O, is a halogenated

aromatic ketone that serves as a versatile intermediate in organic synthesis.[1][2] Its structure,

featuring a reactive bromine atom alpha to a carbonyl group and a dichlorinated phenyl ring,

makes it a valuable precursor for the synthesis of a variety of pharmaceuticals and

agrochemicals.[1][2] This technical guide provides a comprehensive overview of the physical

and chemical properties, synthesis, and potential biological activities of 2-Bromo-2',4'-

dichloroacetophenone, with a focus on its applications in research and development.

Physicochemical Properties
2-Bromo-2',4'-dichloroacetophenone is a white to off-white or brown crystalline solid or low

melting solid with a faint odor.[1][2][3] It is sparingly soluble in water but soluble in organic

solvents such as chloroform and methanol.[3]

Table 1: Physical and Chemical Properties of 2-Bromo-
2',4'-dichloroacetophenone
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Property Value Reference(s)

Molecular Formula C8H5BrCl2O

Molecular Weight 267.93 g/mol

CAS Number 2631-72-3

Appearance

White to off-white/brown

crystalline powder or low

melting solid

[1][2][3]

Melting Point 25-29 °C [3]

Boiling Point 103-106 °C at 0.4 Torr [3]

Density 1.695 g/cm³ (predicted) [3]

Solubility

Sparingly soluble in water;

Soluble in chloroform,

methanol

[3]

Flash Point >230 °F (>110 °C) [3]

Refractive Index 1.60 (predicted) [3]

Spectral Data
While specific spectra for 2-Bromo-2',4'-dichloroacetophenone are not readily available in the

searched literature, data for structurally similar compounds can provide an indication of

expected spectral characteristics. For example, the ¹H NMR spectrum of the related compound

2-bromo-4'-chloroacetophenone would show characteristic signals for the methylene protons

adjacent to the bromine and carbonyl groups, as well as aromatic protons.[4] Similarly, IR

spectra of alpha-bromoacetophenones typically exhibit a strong carbonyl (C=O) stretching

band. PubChem provides access to IR and Raman spectra for 2-bromo-1-(2,4-

dichlorophenyl)ethan-1-one.[5]

Synthesis and Reactivity
2-Bromo-2',4'-dichloroacetophenone is primarily used as an alkylating agent and an

intermediate in the synthesis of more complex molecules.[1] Its reactivity is dominated by the
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electrophilic nature of the carbon atom bearing the bromine, making it susceptible to

nucleophilic substitution.

Experimental Protocols for Synthesis
Two common methods for the synthesis of 2-Bromo-2',4'-dichloroacetophenone are detailed

below.

Protocol 1: Bromination using Bromine in Methanol[6]

Reaction Setup: Dissolve 50.5 g (0.267 mol) of 2′,4′-dichloroacetophenone in 100 g of

methanol in a suitable reaction vessel.

Bromination: Heat the solution to a temperature of 45 to 50°C.

Addition of Bromine: Add 43.4 g (0.267 mol) of bromine dropwise to the heated solution.

Solvent Removal: After the addition is complete, evaporate the methanol under reduced

pressure.

Work-up: Dissolve the resulting concentrate in 120 g of toluene.

Washing: Wash the toluene solution three times with 100 ml portions of water.

Final Isolation: Distill off the toluene under reduced pressure to obtain crude brown oily 2-

bromo-2′,4′-dichloroacetophenone (yield: 68.0 g, 0.254 mol).[6]

Protocol 2: Bromination using N-Bromosuccinimide (NBS)[7]

Reaction Setup: Prepare a stirred solution of 2,4-dichloroacetophenone (0.37 mol, 1

equivalent) in 40 mL of acetonitrile.

Addition of NBS: Slowly add N-bromosuccinimide (0.37 mmol) to the solution and continue

stirring for 10-15 minutes.

Catalyst Addition: Add p-toluenesulfonic acid (p-TsOH, 0.74 mmol, 2 equivalents) to the

reaction mixture.
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Reflux: Heat the mixture to reflux for 4-5 hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

Cooling and Washing: Upon completion, cool the reaction mixture to room temperature and

wash with a saturated sodium bicarbonate solution.

Extraction: Extract the product with ethyl acetate (3 x 20 mL).

Drying and Concentration: Combine the organic layers, dry with anhydrous sodium sulfate,

and concentrate under reduced pressure to remove the solvent.

Purification: Purify the crude product by silica gel column chromatography using a solvent

mixture of ethyl acetate and hexane (4:96, v/v) to yield pure 2-bromo-2′,4′-

dichloroacetophenone.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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